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Compound of Interest

Compound Name: Cy3 hydrazide

Cat. No.: B15554977 Get Quote

An In-depth Technical Guide to Cy3 Hydrazide: Chemical Properties, Structure, and

Applications

Introduction
Cy3 hydrazide is a fluorescent labeling reagent belonging to the cyanine dye family. It is

specifically designed to react with carbonyl groups (aldehydes and ketones), making it an

invaluable tool for conjugating a bright, photostable orange-red fluorophore to a variety of

biomolecules.[1][2][3][4][5][6] Its primary application lies in the labeling of glycoproteins,

antibodies, and reducing saccharides, often after an initial oxidation step to generate the

required aldehyde functional groups.[1][2][3][7][8] This guide provides a comprehensive

overview of its chemical properties, structure, and detailed protocols for its use in research and

development.

Chemical Structure and Properties
Cy3 hydrazide consists of the core Cy3 fluorophore, a polymethine dye, which is linked to a

reactive hydrazide moiety (-NHNH₂). This hydrazide group enables the covalent attachment of

the dye to molecules containing aldehyde or ketone functionalities through the formation of a

stable hydrazone bond.[9][10][11]

The key chemical and spectral properties of Cy3 hydrazide are summarized in the table below.
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Property Value Reference(s)

Appearance Red solid powder [1][12][13][14]

Molecular Formula C₃₀H₄₀Cl₂N₄O [1][2][13][14][15]

Molecular Weight 543.57 g/mol [1][2][3][6][13][14]

Excitation Maximum (λex) 555 nm [1][3][5][12][13][14]

Emission Maximum (λem) 570 nm [1][3][5][13][14]

Extinction Coefficient (ε) 150,000 M⁻¹cm⁻¹ [1][3][13][14][15]

Fluorescence Quantum Yield

(Φ)
0.31 [1][2][3][13][14][15]

Solubility

Moderately soluble in water;

good solubility in DMSO, DMF,

and alcohols.

[1][2][3][13][14]

Reactive Group Hydrazide (-NHNH₂) [5][10]

Reacts With Aldehydes and Ketones [3][4][5][10]

Reaction Mechanism for Glycoprotein Labeling
The labeling of glycoproteins with Cy3 hydrazide is a two-step process. First, the cis-diol

groups within the carbohydrate residues (e.g., sialic acid) of the glycoprotein are oxidized using

a mild oxidizing agent like sodium meta-periodate (NaIO₄).[7][10] This reaction cleaves the

carbon-carbon bond of the diol, generating two reactive aldehyde groups. In the second step,

the hydrazide group of Cy3 hydrazide nucleophilically attacks the aldehyde, forming a stable

hydrazone bond and covalently linking the fluorophore to the glycoprotein.[8][9]
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Step 1: Oxidation Step 2: Hydrazone Formation

 Sodium
 Periodate
 (NaIO₄) 

Click to download full resolution via product page

Caption: Reaction scheme for labeling glycoproteins with Cy3 hydrazide.

Experimental Protocols
This section provides a detailed methodology for the labeling of glycoproteins, such as

antibodies, using Cy3 hydrazide.

I. Materials and Reagents
Glycoprotein (e.g., antibody) solution

Cy3 hydrazide

Sodium meta-periodate (NaIO₄)

Anhydrous Dimethyl sulfoxide (DMSO)

Sodium acetate buffer (0.1 M, pH 5.5)

Phosphate-buffered saline (PBS), pH 7.4

Gel filtration column (e.g., Sephadex G-25) for purification
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Reaction tubes (e.g., microcentrifuge tubes)

II. Detailed Labeling Workflow
The overall workflow involves preparing the reagents, oxidizing the glycoprotein to generate

aldehydes, performing the labeling reaction with Cy3 hydrazide, and finally, purifying the

fluorescently labeled conjugate.

1. Prepare Glycoprotein
(e.g., 5 mg/mL in Acetate Buffer)

3. Oxidize Glycoprotein
(Mix 1:1, Incubate 5-15 min)

2. Prepare 20 mM
Sodium Periodate Solution

4. Purify Oxidized Glycoprotein
(Dialysis or Desalting Column)

against Acetate Buffer

6. Labeling Reaction
(Add Cy3 Hydrazide to Protein,

Incubate 2h at RT)

5. Prepare Cy3 Hydrazide
Stock Solution (e.g., 50 mM in DMSO)

7. Purify Labeled Conjugate
(Gel Filtration Column)

with PBS

8. Characterize Conjugate
(Spectrophotometry)

Click to download full resolution via product page
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Caption: Experimental workflow for glycoprotein conjugation with Cy3 hydrazide.

III. Step-by-Step Experimental Procedure
This protocol is adapted from established methods for labeling carbonyl-containing molecules.

[7]

A. Reagent Preparation

Glycoprotein Solution: Prepare a 5 mg/mL solution of your glycoprotein (e.g., an antibody) in

0.1 M sodium acetate buffer, pH 5.5.[7]

Periodate Solution: Immediately before use, prepare a 20 mM solution of sodium meta-

periodate in 0.1 M sodium acetate buffer, pH 5.5.[7]

Cy3 Hydrazide Stock Solution: Prepare a 50 mM stock solution of Cy3 hydrazide in

anhydrous DMSO.[7]

B. Glycoprotein Oxidation Note: This step is for molecules with vicinal diols, such as

glycoproteins. If your molecule already contains an aldehyde or ketone, proceed directly to

Step C.

Combine equal volumes of the glycoprotein solution and the freshly prepared 20 mM

periodate solution.[7]

Mix gently and incubate the reaction for 5 to 15 minutes at room temperature, protected from

light.

Immediately purify the oxidized glycoprotein from excess periodate. This can be done by

dialysis against 0.1 M sodium acetate buffer (pH 5.5) or by using a desalting column (e.g., G-

25) equilibrated with the same buffer.[7]

C. Labeling Reaction

To the purified, oxidized glycoprotein solution, add a calculated amount of the Cy3
hydrazide stock solution. A 10-20 fold molar excess of dye to protein is a common starting

point, but this should be optimized for your specific application.
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Incubate the reaction for 2 hours at room temperature or overnight at 4°C, with gentle mixing

and protected from light.[7]

D. Purification of the Labeled Conjugate

Separate the Cy3-labeled glycoprotein from unreacted, free dye using a gel filtration column

(e.g., Sephadex G-25) equilibrated with PBS (pH 7.4) or another suitable storage buffer.[7]

Collect the first colored fractions, which contain the high molecular weight labeled protein.

The free dye will elute later.

Combine the protein-containing fractions and measure the absorbance at 280 nm (for

protein) and 555 nm (for Cy3) to determine the concentration and degree of labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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